Cas no 84905-62-4 (1,8-Bis(dimethylaminomethyl)-3H,6H-pyrrolo(3,2-e)indole dimethiodide)

1,8-Bis(dimethylaminomethyl)-3H,6H-pyrrolo(3,2-e)indole dimethiodide structure
84905-62-4 structure
Product Name:1,8-Bis(dimethylaminomethyl)-3H,6H-pyrrolo(3,2-e)indole dimethiodide
CAS No:84905-62-4
MF:C18H28I2N4
MW:554.250668525696
CID:989775
PubChem ID:3069560
Update Time:2025-04-20

1,8-Bis(dimethylaminomethyl)-3H,6H-pyrrolo(3,2-e)indole dimethiodide Chemical and Physical Properties

Names and Identifiers

    • 1,8-Bis(dimethylaminomethyl)-3H,6H-pyrrolo(3,2-e)indole dimethiodide
    • trimethyl-[[3-[(trimethylazaniumyl)methyl]-1,7-dihydropyrrolo[3,2-f]indol-5-yl]methyl]azanium,diiodide
    • 84905-61-3
    • Ammonium, (3,6-dihydrobenzo(1,2-b:4,3-b')dipyrrol-1,8-ylenedimethylene)bis(trimethyl-, diiodide
    • Benzo(1,2-b:5,4-b')dipyrrole-3,5-dimethanaminium, 1,7-dihydro-N,N,N,N',N',N'-hexamethyl-, 2I
    • N,N'-[1,7-Dihydropyrrolo[3,2-f]indole-3,5-diylbis(methylene)]bis(N,N-dimethylmethanaminium) diiodide
    • DTXSID801005201
    • Benzo(1,2-b:4,3-b')dipyrrole-1,8-dimethanaminium, 3,6-dihydro-N,N,N,N',N',N'-hexamethyl-, 2I
    • 3,5-Bis(dimethylaminomethyl)-1H,7H-pyrrolo(3,2-f)indole dimethiodide
    • 84905-62-4
    • Ammonium, (1,7-dihydrobenzo(1,2-b:5,4-b')dipyrrol-3,5-ylenedimethylene)bis(trimethyl-, diiodide
    • Inchi: 1S/C18H28N4.2HI/c1-21(2,3)11-13-9-19-17-8-18-16(7-15(13)17)14(10-20-18)12-22(4,5)6;;/h7-10,19-20H,11-12H2,1-6H3;2*1H/q+2;;/p-2
    • InChI Key: BPAQOISAXZDXSK-UHFFFAOYSA-L
    • SMILES: [I-].[I-].[N+](C)(C)(C)CC1=CNC2C=C3C(=CC1=2)C(=CN3)C[N+](C)(C)C

Computed Properties

  • Exact Mass: 554.04034g/mol
  • Monoisotopic Mass: 554.04034g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 359
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.6Ų
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